Cas no 71989-40-7 (N-Fmoc-O-benzyl-L-tyrosine)

• Product Name: N-Fmoc-O-benzyl-L-tyrosine
• CAS No: 71989-40-7
• MF: C₃₁H₂₇NO₅
• MW: 493.549788713455
• MDL: MFCD00065682
• CID: 59299
• PubChem ID: 57651013
• Update Time: 2025-04-18

N-Fmoc-O-benzyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• fmoc-O-benzyl-L-tyrosine
• Fmoc-Tyr(Bzl)-OH
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(benzyloxy)phenyl)propanoic acid
• Fmoc-L-Tyr(Bzl)-OH
• Fmoc-Tyr(Bzl)
• 9-fluorenylmethoxycarbonyl-3-(4-benzyloxyphenyl)-L-alanine
• Fmoc-Btr-OH
• Fmoc-tyrosine(Bzl)-OH
• N-(9-fluorenylmethoxycarbonyl)-O-benzyl-L-tyrosine
• L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(phenylmethyl)-
• C31H27NO5
• fmoc-O-benzyltyrosine
• PubChem19060
• N-Fmoc-O-benzyl-L-tyrosine
• N-Fmoc-4-benzyloxyl-L-phenylalanine
• K223
• AX
• Fmoc-Tyr(Bzl)-OH Fmoc-O-benzyl-L-tyrosine
• EN300-651077
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-benzyl-L-tyrosine
• 71989-40-7
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-phenylmethoxyphenyl)propanoic acid
• A837393
• (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-3-(4-(benzyloxy)phenyl)propanoic acid
• DS-14680
• CS-M3676
• AKOS015906439
• MFCD00065682
• 3-(4-benzyloxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• HY-79132
• SCHEMBL2305316
• (2S)-3-[4-(benzyloxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• DTXSID30560162
• Fmoc-Tyr(Bzl)-OH, >=98.0% (HPLC)
• M03430
• O-Benzyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-tyrosine
• AKOS015924186
• Fmoc-O-benzyl-D-Tyr
• DB-029838
• (2S)-3-[4-(BENZYLOXY)PHENYL]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID

• MDL： MFCD00065682
• Inchi： 1S/C31H27NO5/c33-30(34)29(18-21-14-16-23(17-15-21)36-19-22-8-2-1-3-9-22)32-31(35)37-20-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-17,28-29H,18-20H2,(H,32,35)(H,33,34)/t29-/m0/s1
• InChI Key： REHSJSKPWIOKIJ-LJAQVGFWSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.18900
• Monoisotopic Mass: 493.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 6.1

Experimental Properties

• Color/Form: White powder
• Density: 1.2710
• Melting Point: 157-161 °C
• Boiling Point: 719.7±60.0 °C at 760 mmHg
• Flash Point: 389.1±32.9 °C
• Refractive Index: 1.64
• PSA: 84.86000
• LogP: 6.19090
• Optical Activity: [α]20/D −16.0±2.5°, c = 1% in DMF
• Solubility: Not determined
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

N-Fmoc-O-benzyl-L-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters